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Compound of Interest

Compound Name: Koenine

CAS No.: 28200-63-7

Cat. No.: B15581154

Get Quote

Application Notes and Protocols for Koenine
For Researchers, Scientists, and Drug Development Professionals

Introduction to Koenine
Koenine (CAS: 28200-63-7) is a carbazole alkaloid isolated from the plant Murraya koenigii,

commonly known as the curry tree.[1] Structurally, it is a member of the pyranocarbazole class

of compounds.[1] Koenine and related carbazole alkaloids have garnered significant interest in

the scientific community due to their diverse pharmacological activities. Preliminary research

suggests that Koenine may possess antiviral properties, potentially by inhibiting the main

protease (Mpro) of SARS-CoV-2.[2][3] Furthermore, computational studies have explored its

interaction with bacterial enzymes such as the glycosyltransferase protein of Streptococcus

mutans. As research into the therapeutic potential of Koenine is ongoing, standardized

protocols for its handling, storage, and use are crucial for obtaining reliable and reproducible

experimental results.
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A summary of the key physicochemical properties of Koenine is presented in Table 1. This

information is essential for calculating molar concentrations and understanding the compound's

general characteristics.

Table 1: Physicochemical Properties of Koenine

Property Value Reference(s)

CAS Number 28200-63-7 [1][2]

Molecular Formula C₁₈H₁₇NO₂ [1][2]

Molecular Weight 279.34 g/mol [1][2]

IUPAC Name
3,3,5-trimethyl-11H-

pyrano[3,2-a]carbazol-8-ol
[1]

Physical Description Solid [1]

Melting Point 250 - 252 °C [1]

Preparation of Koenine Stock Solutions
The solubility of Koenine in common laboratory solvents has not been extensively reported in

publicly available literature. However, based on the properties of other carbazole alkaloids and

general laboratory practices, Dimethyl Sulfoxide (DMSO) and ethanol are recommended as

suitable solvents. It is imperative to perform small-scale solubility tests before preparing large

volumes of stock solutions.

Recommended Solvents and General Solubility
Considerations

Primary Recommended Solvent: DMSO is the preferred solvent for creating high-

concentration stock solutions of many organic small molecules, including alkaloids.

Alternative Solvent: Ethanol can also be used, although the achievable concentration may be

lower than in DMSO.
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Protocol for Preparation of a 10 mM Koenine Stock
Solution in DMSO
This protocol provides a general guideline for preparing a 10 mM stock solution. The final

concentration may need to be adjusted based on the experimentally determined solubility.

Materials:

Koenine (solid powder)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Determine the required mass of Koenine:

Use the following formula: Mass (mg) = Desired Concentration (M) x Molecular Weight (

g/mol ) x Volume (L) x 1000

For a 10 mM (0.01 M) stock solution in 1 mL (0.001 L):

Mass (mg) = 0.01 mol/L * 279.34 g/mol * 0.001 L * 1000 mg/g = 2.79 mg

Weighing Koenine:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 2.79 mg of Koenine powder into the tube.

Solvent Addition:
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Add 1 mL of anhydrous DMSO to the tube containing the Koenine powder.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in a water bath for 5-10 minutes to aid dissolution.

Sterilization (Optional):

If required for your application (e.g., cell culture), filter the stock solution through a 0.22 µm

syringe filter compatible with DMSO.

Preparation of Working Solutions
Prepare working solutions by diluting the high-concentration stock solution in the appropriate

cell culture medium or experimental buffer immediately before use. It is crucial to ensure that

the final concentration of the organic solvent (e.g., DMSO) in the working solution is non-toxic

to the experimental system (typically <0.5% for most cell lines).

Storage and Stability
Proper storage is critical to maintain the integrity of Koenine and its solutions.

Table 2: Recommended Storage Conditions for Koenine
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Form
Storage
Temperature

Duration
Recommendati
ons

Reference(s)

Solid Powder 0 - 4 °C
Short-term (days

to weeks)

Store in a dry,

dark

environment.

[2]

-20 °C

Long-term

(months to

years)

Store in a dry,

dark

environment.

[2]

Stock Solution 0 - 4 °C
Short-term (days

to weeks)

Aliquot to avoid

repeated freeze-

thaw cycles.

[2]

-20 °C
Long-term

(months)

Aliquot into

single-use

volumes. Protect

from light.

[2]

Stability Notes:

Koenine is reported to be stable for several weeks at ambient temperature during shipping.

[2]

The product is chemically stable under standard ambient conditions (room temperature).

To prevent degradation, especially in solution, protect from light and repeated temperature

fluctuations.

Experimental Workflow and Diagrams
Workflow for Koenine Stock Solution Preparation and
Use
The following diagram illustrates the general workflow from receiving the solid compound to its

application in an experiment.
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Stock Solution Preparation

Experimental Use

Receive Solid Koenine

Weigh Koenine Powder

Add Anhydrous DMSO

Vortex / Sonicate

Store at -20°C in Aliquots

Thaw Aliquot

Prepare Working Solution

Apply to Experiment
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Analyze Results

Click to download full resolution via product page

Caption: Workflow for Koenine Stock Solution Preparation and Use.
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Putative Signaling Pathway for a Related Carbazole
Alkaloid
While the precise molecular targets and signaling pathways for Koenine are still under

investigation, research on the structurally similar carbazole alkaloid, Girinimbine, also isolated

from Murraya koenigii, has elucidated a potential mechanism of action in cancer cells.

Girinimbine has been shown to induce apoptosis through the intrinsic (mitochondrial) pathway

and inhibit pro-survival signaling.[4][5][6] The following diagram illustrates this pathway, which

may serve as a hypothetical model for investigating the biological activity of Koenine.

Apoptotic Signaling Pathway of Girinimbine

Inhibition of Pro-Survival Pathways

Induction of Intrinsic Apoptosis

Girinimbine

MEK

STAT3

Bax (Pro-apoptotic)

Upregulates

Bcl-2 (Anti-apoptotic)

Downregulates

ERK

Cell Proliferation
& Survival

Mitochondrion Cytochrome c
Release Caspase-9 Caspase-3 Apoptosis

Click to download full resolution via product page

Caption: Apoptotic signaling of the related alkaloid, Girinimbine.

Safety Precautions
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As with any chemical compound, appropriate safety measures should be taken when handling

Koenine.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling: Avoid inhalation of the powder and prevent contact with skin and eyes. Handle in a

well-ventilated area or a chemical fume hood.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

These application notes provide a foundational guide for the preparation and storage of

Koenine stock solutions. Due to the limited availability of specific data for Koenine,

researchers are encouraged to perform their own validation experiments, particularly

concerning solubility and cytotoxicity of the solvent vehicle in their specific experimental

models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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